Cas no 2091087-00-0 (Methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate)
Methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- 2091087-00-0
- methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate
- EN300-29031394
- Methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate
-
- Inchi: 1S/C13H15NO2/c1-16-13(15)12-5-3-2-4-11(12)10-6-8-14-9-7-10/h2-6,14H,7-9H2,1H3
- InChI Key: ULMOYGINPGAESY-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC=CC=1C1=CCNCC1)=O
Computed Properties
- Exact Mass: 217.110278721g/mol
- Monoisotopic Mass: 217.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 38.3Ų
Methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-29031394-0.05g |
methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate |
2091087-00-0 | 0.05g |
$455.0 | 2023-09-06 | ||
| Enamine | EN300-29031394-0.1g |
methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate |
2091087-00-0 | 0.1g |
$476.0 | 2023-09-06 | ||
| Enamine | EN300-29031394-0.25g |
methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate |
2091087-00-0 | 0.25g |
$498.0 | 2023-09-06 | ||
| Enamine | EN300-29031394-0.5g |
methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate |
2091087-00-0 | 0.5g |
$520.0 | 2023-09-06 | ||
| Enamine | EN300-29031394-1.0g |
methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate |
2091087-00-0 | 1g |
$541.0 | 2023-06-05 | ||
| Enamine | EN300-29031394-2.5g |
methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate |
2091087-00-0 | 2.5g |
$1063.0 | 2023-09-06 | ||
| Enamine | EN300-29031394-5.0g |
methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate |
2091087-00-0 | 5g |
$1572.0 | 2023-06-05 | ||
| Enamine | EN300-29031394-10.0g |
methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate |
2091087-00-0 | 10g |
$2331.0 | 2023-06-05 | ||
| Enamine | EN300-29031394-1g |
methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate |
2091087-00-0 | 1g |
$541.0 | 2023-09-06 | ||
| Enamine | EN300-29031394-5g |
methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate |
2091087-00-0 | 5g |
$1572.0 | 2023-09-06 |
Methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on Methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate
Methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate (CAS No. 2091087-00-0): A Comprehensive Overview
Methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate, with the chemical identifier CAS No. 2091087-00-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug development and medicinal chemistry. The compound belongs to the class of heterocyclic benzoates, which are widely studied for their pharmacological properties and biological activities.
The molecular structure of Methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate consists of a benzoate moiety linked to a tetrahydropyridine ring. This structural motif is particularly noteworthy as it combines the stability and aromaticity of the benzene ring with the functional versatility of the tetrahydropyridine scaffold. The tetrahydropyridine moiety is known for its role in various pharmacophores, contributing to the compound's potential therapeutic efficacy.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for medicinal applications. The benzoate group in Methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate is particularly significant as it can serve as a site for further functionalization, enabling the synthesis of derivatives with enhanced biological activity. This flexibility makes the compound a valuable scaffold for drug discovery efforts.
One of the most compelling aspects of Methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate is its potential role in modulating biological pathways. Studies have suggested that compounds with similar structural features may interact with various targets within living organisms, leading to therapeutic effects. For instance, derivatives of tetrahydropyridine have been explored for their potential in treating neurological disorders due to their ability to cross the blood-brain barrier and interact with central nervous system receptors.
The synthesis of Methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the tetrahydropyridine ring followed by its coupling with a benzoate group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.
Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of Methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the design of more effective derivatives. These computational approaches are complemented by experimental validations through techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography.
The pharmacological profile of Methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate is still under investigation; however preliminary studies suggest that it may exhibit properties such as anti-inflammatory and analgesic effects. These findings are particularly exciting given the growing demand for alternative therapeutic agents that can address chronic pain conditions without causing significant side effects. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.
In conclusion,Methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate represents a promising compound in pharmaceutical chemistry with its unique structural features and potential biological activities. The combination of modern synthetic methodologies and advanced computational techniques continues to drive innovation in this field; enabling researchers to explore new frontiers in drug discovery. As our understanding of this compound evolves; it is likely to play an increasingly important role in developing novel treatments for various diseases.
2091087-00-0 (Methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)